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Compound of Interest

Compound Name: VAN GEL B

CAS No.: 12199-37-0

Cat. No.: B1172063

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of VAN GEL B, a

magnesium aluminum silicate, as a stabilizing agent in ceramic slurries. VAN GEL B is a highly

purified, water-washed smectite clay that enhances the rheological properties and stability of

aqueous ceramic suspensions.[1][2] Its cost-effectiveness makes it a suitable choice for

applications where fired color is not a critical parameter.[3][4]

Introduction to VAN GEL B in Ceramic Applications
VAN GEL B is utilized in ceramic bodies and glazes to suspend particles, prevent hard settling,

and control viscosity.[1][5] By forming a thixotropic gel structure at low concentrations, it

imparts shear-thinning characteristics to the slurry, allowing for ease of pumping and

application while ensuring stability during storage and drying.[1] It is also known to improve the

green strength of ceramic bodies.[3]
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The stabilizing effect of VAN GEL B in an aqueous medium is attributed to the formation of a

colloidal "house of cards" structure.[1] VAN GEL B consists of individual platelets that, upon

proper hydration, delaminate and disperse. The faces of these platelets carry a negative

charge, while the edges have a slight positive charge. This charge distribution leads to an

electrostatic attraction between the edges and faces of adjacent platelets, forming a three-

dimensional network that entraps solid particles and prevents their sedimentation.[1] This

structure is responsible for the desirable pseudoplastic and thixotropic rheological properties.[5]

Stabilization Mechanism of VAN GEL B.

Quantitative Data
The following table summarizes the typical properties of VAN GEL B and its effect on the

viscosity of an aqueous dispersion. The viscosity of a ceramic slurry will be dependent on the

specific formulation, including the type and concentration of ceramic powders and other

additives.

Property Value

Physical Appearance Off-white to white granules or flakes

Composition Magnesium Aluminum Silicate

Density 2.6 g/cm³

pH (4% dispersion) 8.5 - 9.5

Moisture Content 8% maximum

Viscosity (4% dispersion in water) 300 - 900 cps

Experimental Protocols
Preparation of a Ceramic Slurry with VAN GEL B
This protocol describes the preparation of a lab-scale batch of a ceramic slurry to evaluate the

effect of VAN GEL B.

Materials and Equipment:
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Ceramic powder (e.g., alumina, zirconia, etc.)

VAN GEL B

Deionized water

High-shear mixer (e.g., rotor-stator homogenizer)

Beaker

Weighing balance

Procedure:

Weigh the required amount of deionized water into a beaker.

While stirring the water at low speed, slowly add the pre-weighed VAN GEL B to create a

vortex.

Increase the mixer speed to high shear and mix until the VAN GEL B is fully hydrated. This

is typically indicated by the absence of undispersed particles and a smooth, uniform

consistency. A Hegman fineness of 7 is a common target for dispersion quality.[6]

Reduce the mixer speed and slowly add the ceramic powder to the hydrated VAN GEL B
dispersion.

Once all the ceramic powder is added, increase the mixer speed to ensure a homogeneous

suspension.

Continue mixing for a predetermined time (e.g., 30 minutes) to ensure thorough dispersion.

Allow the slurry to rest for a specified period (e.g., 24 hours) before characterization to

ensure full hydration and stabilization.

Characterization of the Ceramic Slurry
4.2.1. Rheological Measurements

Equipment:
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Rotational viscometer or rheometer with appropriate geometry (e.g., concentric cylinders or

parallel plates)

Procedure:

Calibrate the viscometer/rheometer according to the manufacturer's instructions.

Place a sufficient amount of the prepared ceramic slurry into the measurement cup.

Allow the sample to equilibrate to the desired temperature (e.g., 25°C).

Perform a viscosity measurement over a range of shear rates (e.g., 0.1 to 100 s⁻¹) to

characterize the shear-thinning behavior.

To determine the thixotropic nature, perform a loop test by ramping the shear rate up and

then down and observing any hysteresis loop.

Measure the yield stress of the slurry using an appropriate method, such as a stress-sweep

experiment.

4.2.2. Stability Assessment (Sedimentation Test)

Equipment:

Graduated cylinders with stoppers

Ruler or caliper

Procedure:

Thoroughly mix the prepared ceramic slurry to ensure homogeneity.

Pour a fixed volume (e.g., 100 mL) of the slurry into a graduated cylinder.

Seal the cylinder and store it in a vibration-free environment at a constant temperature.

At regular intervals (e.g., 1, 2, 4, 8, 24, and 48 hours), measure the height of the clear

supernatant layer that forms at the top of the slurry.
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Also, measure the total height of the slurry.

Calculate the sedimentation percentage as: (Height of supernatant / Total height of slurry) x

100%.

Compare the sedimentation percentage of slurries with different concentrations of VAN GEL
B to a control slurry without any stabilizer.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the performance of VAN GEL
B in a ceramic slurry.
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Workflow for VAN GEL B Evaluation.

Synergistic Effects with Other Additives
VAN GEL B can be used in conjunction with other common ceramic slurry additives, such as

organic thickeners like carboxymethyl cellulose (CMC) or xanthan gum.[2] These combinations

can provide synergistic effects, leading to enhanced stability and fine-tuned rheological

properties that may not be achievable with a single component.[1] It is also compatible with

most anionic and nonionic additives.[1]

Conclusion
VAN GEL B is an effective and economical additive for the stabilization of ceramic slurries.

Through the formation of a thixotropic "house of cards" structure, it provides excellent

suspension of ceramic particles, preventing settling and ensuring uniform consistency. By

following the detailed protocols for preparation and characterization outlined in this document,

researchers can effectively evaluate and optimize the use of VAN GEL B in their specific

ceramic formulations to achieve desired rheological properties and long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of VAN GEL B in Ceramic Slurry
Stabilization: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1172063/docs#application-of-van-gel-b-in-
ceramic-slurry-stabilization-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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